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Compound of Interest

Compound Name: 2-Methyl-3-nitroanisole

Cat. No.: B1293961 Get Quote

An In-depth Technical Guide to 2-Methyl-3-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 2-Methyl-3-nitroanisole (CAS

No: 4837-88-1), a key chemical intermediate. It details the compound's physicochemical

properties, provides insights into its synthesis and characterization, and summarizes its known

applications. This guide is intended to serve as a foundational resource for professionals in

chemical research and development.

Core Compound Properties
2-Methyl-3-nitroanisole, also known as 1-methoxy-2-methyl-3-nitrobenzene, is an aromatic

nitro compound.[1] Its core physical and chemical properties are summarized below.
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Property Value Source(s)

IUPAC Name
1-methoxy-2-methyl-3-

nitrobenzene

Synonyms
2-Methoxy-6-nitrotoluene,

Anisole, 2-methyl-3-nitro-

CAS Number 4837-88-1

Molecular Formula C₈H₉NO₃ [2]

Molecular Weight 167.16 g/mol [2]

Appearance
Yellow to pale brown powder

or crystalline solid

Melting Point 54-56 °C

Linear Formula CH₃C₆H₃(NO₂)OCH₃

InChI Key
HQCZLEAGIOIIMC-

UHFFFAOYSA-N

SMILES
COc1cccc(c1C)--INVALID-

LINK--=O

Chemical Structure and Visualization
The structure of 2-Methyl-3-nitroanisole consists of a benzene ring substituted with a methoxy

group, a methyl group, and a nitro group at positions 1, 2, and 3, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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